Cas no 1805334-99-9 (2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805334-99-9
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4850494
• Update Time: 2025-10-22

2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-2-1-3(7(11)12)13-5(9)4(2)6(10)14/h1,7H
• InChI Key： QGIWMDFHESJUTB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride

Research Briefing on 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride (CAS: 1805334-99-9): Recent Advances and Applications

2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride (CAS: 1805334-99-9) is a highly specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and reactive carbonyl chloride group, serves as a critical building block in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the development of next-generation herbicides and antimicrobial agents, owing to its structural versatility and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride as a precursor in the synthesis of pyridine-based inhibitors targeting bacterial efflux pumps. The research demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with IC50 values in the nanomolar range. The study's findings suggest that this compound could play a pivotal role in addressing the global challenge of antibiotic resistance.

In the agrochemical sector, 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride has been investigated for its utility in the development of novel herbicides. A 2022 patent (WO2022156789) filed by a leading agrochemical company disclosed a series of pyridine-carboxamide derivatives synthesized from this intermediate, which showed exceptional herbicidal activity against broadleaf weeds. The patent emphasized the compound's role in enhancing the selectivity and environmental safety of next-generation herbicides.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride. A 2023 article in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes hazardous byproducts, addressing previous challenges associated with its industrial-scale production. This development is expected to facilitate broader adoption of the compound in both pharmaceutical and agrochemical applications.

Looking ahead, researchers are exploring the potential of 2,4-Dichloro-6-(difluoromethyl)pyridine-3-carbonyl chloride in drug discovery, particularly in the design of kinase inhibitors and protease modulators. Preliminary computational studies suggest that its structural motifs could be leveraged to target specific protein-protein interactions, opening new avenues for therapeutic intervention. As the chemical biology community continues to unravel the compound's full potential, it is poised to remain a focal point of innovation in the coming years.